Cas no 73922-41-5 (5-Amino-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 73922-41-5
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD28654200
• CID: 4658184
• PubChem ID: 70594970
• Update Time: 2025-06-11

5-Amino-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-methyl-3,4-dihydropyrimidin-4-one
• 5-amino-3-methylpyrimidin-4-one
• AT13872
• 5-AMINO-3-METHYLPYRIMIDIN-4(3H)-ONE
• Z2492774469
• 5-Amino-3-methyl-4(3H)-pyrimidinone
• AKOS024047314
• DB-427280
• 4(3H)-Pyrimidinone, 5-amino-3-methyl-
• SCHEMBL11485234
• EN300-269972
• 73922-41-5
• 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD28654200
• Inchi： 1S/C5H7N3O/c1-8-3-7-2-4(6)5(8)9/h2-3H,6H2,1H3
• InChI Key： YAVKAWNRDRKKMH-UHFFFAOYSA-N
• SMILES： O=C1C(=CN=CN1C)N

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.7

Additional information on 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 73922-41-5)

5-Amino-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 73922-41-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the dihydropyrimidinone family, a class of molecules known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "5-Amino-3-methyl-3,4-dihydropyrimidin-4-one synthesis," "CAS 73922-41-5 applications," and "dihydropyrimidinone derivatives" due to its relevance in drug discovery and material science.

The structural uniqueness of 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one lies in its pyrimidine core, which is a key scaffold in nucleic acids and many FDA-approved drugs. This compound's amino and methyl functional groups enhance its reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in eco-friendly methods to produce such compounds, aligning with global sustainability goals. Searches for "sustainable synthesis of dihydropyrimidinones" or "biocatalytic routes for CAS 73922-41-5" reflect this shift.

In the pharmaceutical sector, 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one is explored for its potential in designing kinase inhibitors and antiviral agents. Its ability to mimic natural nucleobases allows it to interact with biological targets, a property leveraged in medicinal chemistry. Queries like "73922-41-5 in drug development" or "pyrimidinone-based therapeutics" highlight its growing importance. Additionally, its role in catalysis and material science is under investigation, particularly in creating functionalized polymers and coordination complexes.

Analytical characterization of CAS 73922-41-5 typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure purity and structural verification, critical for research reproducibility. Users often search for "analytical data for 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one" or "spectroscopic properties of dihydropyrimidinones," underscoring the need for reliable reference data.

The commercial availability of 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one through chemical suppliers has facilitated its adoption in academic and industrial labs. However, challenges like scalability and cost-efficiency remain topics of discussion, as seen in searches for "bulk suppliers of CAS 73922-41-5" or "cost-effective synthesis routes." Innovations in continuous flow chemistry and microwave-assisted synthesis are addressing these concerns.

Future directions for 73922-41-5 research may include its integration into AI-driven drug discovery platforms and nanotechnology applications. The compound's versatility positions it as a candidate for high-throughput screening libraries, a hot topic in precision medicine. Searches like "machine learning for pyrimidinone optimization" or "nanocarriers using dihydropyrimidinones" exemplify emerging interests.

In summary, 5-Amino-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 73922-41-5) is a multifaceted compound with expanding applications across scientific disciplines. Its synthesis, characterization, and utilization continue to evolve, driven by technological advancements and interdisciplinary collaboration. By addressing current search trends and research gaps, this overview aims to serve as a authoritative resource for professionals exploring its potential.